Cas no 89445-45-4 (1H-Indene-2-propanoic acid, 4-chloro-2,3-dihydro-1-oxo-)

• Product Name: 1H-Indene-2-propanoic acid, 4-chloro-2,3-dihydro-1-oxo-
• CAS No: 89445-45-4
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 600341
• PubChem ID: 13254246
• Update Time: 2025-04-19

1H-Indene-2-propanoic acid, 4-chloro-2,3-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-propanoic acid, 4-chloro-2,3-dihydro-1-oxo-
• 3-(7-chloro-3-oxo-1,2-dihydroinden-2-yl)propanoic acid
• 89445-45-4
• 3-(4-Chloro-1-oxo-2,3-dihydro-1H-inden-2-yl)propanoic acid
• DTXSID20532171

• Inchi： 1S/C12H11ClO3/c13-10-3-1-2-8-9(10)6-7(12(8)16)4-5-11(14)15/h1-3,7H,4-6H2,(H,14,15)
• InChI Key： YEEWWSMETAIEIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(CCC(=O)O)CC=21)=O

Computed Properties

• Exact Mass: 238.0396719g/mol
• Monoisotopic Mass: 238.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų